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Introduction: The Central Role of ATPases in
Cellular Energetics and Drug Development

Adenosine triphosphate (ATP) is the primary energy currency of all life, powering a vast array
of cellular processes.[1][2] The enzymes responsible for harnessing this energy are ATPases
(adenosine triphosphatases), a diverse and ubiquitous class of proteins that catalyze the
hydrolysis of ATP into adenosine diphosphate (ADP) and inorganic phosphate (Pi).[2][3] This
fundamental reaction releases energy that drives essential biological functions, including ion
transport, muscle contraction, DNA replication, and protein folding.[2][4]

Given their critical roles, dysregulation of ATPase activity is implicated in numerous diseases,
such as cancer, neurodegenerative disorders, and cardiovascular diseases.[2] This makes
ATPases highly attractive targets for therapeutic intervention.[1] Consequently, the accurate
and efficient measurement of ATPase activity is paramount for both fundamental biological
research and for the screening and characterization of novel drug candidates.[1][3][5]

This comprehensive guide provides researchers, scientists, and drug development
professionals with a detailed overview of the principal methods for measuring ATPase activity.
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We will delve into the underlying scientific principles, provide step-by-step protocols for key
assays, and offer expert insights into experimental design and data interpretation.

Principles of Measuring ATPase Activity
The core principle of any ATPase assay is to quantify the rate of the enzymatic reaction:
ATP + H20 - ADP + Pi + Energy

Assays are designed to measure either the consumption of the substrate (ATP) or the
formation of one of the products (ADP or Pi). The choice of method depends on several factors,
including the specific ATPase being studied, the required sensitivity, throughput needs, and
available instrumentation.

A summary of the most common approaches is presented below:
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Section 1: Phosphate Detection Methods

Assays that measure the accumulation of inorganic phosphate are among the most common
methods for determining ATPase activity.

The Malachite Green Colorimetric Assay

Principle: This is a classic and widely used method.[4] It is based on the reaction of inorganic
phosphate with molybdate under acidic conditions to form a phosphomolybdate complex.[6]
The subsequent addition of Malachite Green dye results in a colored complex that can be
quantified by measuring its absorbance, typically around 620-650 nm.[6][7] The intensity of the
color is directly proportional to the amount of Pi produced.[7]
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Expert Insight: The simplicity and cost-effectiveness of the Malachite Green assay make it an
excellent choice for initial characterization and medium-to-high throughput screening. However,
be aware of potential interferences. Since the reaction is stopped by strong acid, it can cause
precipitation of proteins at high concentrations.[6] Furthermore, the acidic conditions can lead
to non-enzymatic hydrolysis of ATP, increasing background signal.[8] It is crucial to run parallel
controls without the enzyme to account for this.

Diagram: Malachite Green Assay Workflow
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Caption: Workflow of the Malachite Green ATPase assay.

Protocol: Malachite Green Endpoint Assay

e Prepare Reagents:

o Assay Buffer: Buffer composition should be optimized for the specific ATPase (e.g., 50 mM
Tris-HCI, pH 7.5, 5 mM MgClz, 50 mM KCI).[4]

o ATP Stock: Prepare a concentrated stock of high-purity ATP (e.g., 100 mM) in buffer. Avoid
repeated freeze-thaw cycles.[4]

o Phosphate Standard: Prepare a 1 mM stock solution of KH2POa4 and create a standard
curve (e.g., 0 to 100 uM) in assay buffer.
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o Malachite Green Reagent: Commercially available kits (e.g., from Sigma-Aldrich or
Abcam) are recommended for consistency.[7][9] Alternatively, it can be prepared by mixing
solutions of Malachite Green, ammonium molybdate, and a strong acid.[6][10]

e Set up the Reaction:

[¢]

Work in a 96-well clear, flat-bottom plate.

[¢]

Add 20 pL of your ATPase enzyme diluted in assay buffer to the appropriate wells.

[e]

Include "No Enzyme" control wells containing only assay buffer.

o

To initiate the reaction, add 20 pL of ATP solution (at 2x the final desired concentration) to
all wells. The final volume is 40 pL.

e Incubation:

o Incubate the plate at the optimal temperature for your enzyme (e.g., 37°C) for a
predetermined time (e.g., 15-60 minutes). Ensure the reaction is in the linear range.

o Stop Reaction and Develop Color:

o Stop the reaction by adding 100 pL of the Malachite Green reagent to each well.[4][7] This
acidic reagent will terminate the enzymatic activity.

o Incubate at room temperature for 20-30 minutes to allow for full color development.[4]
e Measure and Analyze:

o Read the absorbance at 620-650 nm using a microplate reader.[4][7]

[¢]

Subtract the absorbance of the "No Enzyme" control from your sample readings.

o

Use the phosphate standard curve to convert the corrected absorbance values into the
concentration of Pi produced.[4]

[¢]

Calculate the specific activity (e.g., in nmol Pi/min/mg protein).[4]
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Section 2: ADP Detection Methods

Measuring the production of ADP is another direct way to quantify ATPase activity. These
methods are often continuous (kinetic) and can be more sensitive than colorimetric Pi
detection.

Coupled Enzyme Assays

Principle: These assays use a series of "coupling” enzymes to link the production of ADP to a
change in the absorbance of nicotinamide adenine dinucleotide (NADH). The classic system
uses Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH).[11]

e The ATPase produces ADP.

e PK uses phosphoenolpyruvate (PEP) to transfer a phosphate group to ADP, regenerating
ATP and producing pyruvate.

o LDH then reduces pyruvate to lactate, simultaneously oxidizing NADH to NAD*.

The rate of ATPase activity is directly proportional to the rate of NADH oxidation, which is
monitored as a decrease in absorbance at 340 nm.[11][12]

Expert Insight: The PK/LDH coupled assay is a robust, real-time kinetic method. It is invaluable
for detailed mechanistic studies, such as determining Michaelis-Menten kinetics (Km and K_at).
A key consideration is that none of the coupling enzymes should be rate-limiting. Ensure PK
and LDH are present in sufficient excess. Additionally, be aware that compounds in a screening
library could directly inhibit the coupling enzymes, leading to false-positive results.

Diagram: PK/LDH Coupled Assay Principle
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Caption: The enzymatic cascade of the PK/LDH coupled ATPase assay.
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Protocol: Continuous PK/LDH Coupled Assay

e Prepare Reagents:

[¢]

Coupled Assay Buffer: 50 mM HEPES pH 7.5, 100 mM KCI, 10 mM MgClz, 1 mM DTT.

[¢]

Reaction Mix (prepare fresh): To the assay buffer, add PEP to 2 mM, NADH to 0.25 mM,
PK to ~5-10 units/mL, and LDH to ~10-20 units/mL.[11][13]

ATP Stock: 100 mM in buffer.

[¢]

[e]

Enzyme: Purified ATPase at a suitable concentration.
e Set up the Measurement:

o Use a UV-transparent 96-well plate or a cuvette in a spectrophotometer capable of kinetic
reads at 340 nm.

o Set the instrument to the desired temperature (e.g., 25°C or 37°C).[11]

o In each well, add 80 pL of the Reaction Mix.

o Add 10 pL of the ATPase enzyme solution (or buffer for the 'no enzyme' control).
« Initiate and Measure:

o Start the reaction by adding 10 uL of ATP solution. Mix quickly but gently.

o Immediately begin monitoring the absorbance at 340 nm, taking readings every 15-30
seconds for 15-30 minutes.[11]

o Data Analysis:

Plot absorbance at 340 nm versus time.

[e]

o

Determine the initial, linear rate of absorbance decrease (slope, AAszao/min).

[¢]

Convert the rate to ATPase activity using the Beer-Lambert law (A = ecl), where the molar
extinction coefficient (g) for NADH at 340 nm is 6220 M~cm~1.
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o Activity (mol/min) = (AAsao/min) / (€ * path length).

o Remember to subtract the background rate of NADH oxidation from the 'no enzyme'
control.

Section 3: ATP Depletion (Luminescence) Methods

These assays infer ATPase activity by measuring the amount of ATP remaining in the reaction.
They are extremely sensitive and well-suited for high-throughput screening (HTS).

Luciferase-Based Assays (e.g., Kinase-Glo®)

Principle: This is an endpoint assay that relies on the firefly luciferase enzyme. Luciferase
catalyzes the oxidation of luciferin in an ATP-dependent reaction that produces light
(bioluminescence).[14] The amount of light generated is directly proportional to the ATP
concentration. To measure ATPase activity, the ATPase reaction is allowed to proceed for a set
time, consuming ATP. The reaction is then stopped, and a reagent containing luciferase and
luciferin is added. The lower the light output, the higher the ATPase activity.[14][15]

Expert Insight: The primary advantages of this method are its exceptional sensitivity and
simplicity ("add-and-read" format), making it ideal for HTS of ATPase inhibitors.[15][16] The
signal is very stable, which is beneficial for automated batch processing.[1] A critical
consideration is to ensure that the initial ATP concentration is not fully depleted, as this would
move the assay out of its linear range. It's essential to optimize enzyme concentration and
incubation time so that only a fraction (e.g., 10-50%) of the initial ATP is consumed.

Diagram: Luminescence-Based ATP Depletion Assay
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Caption: Workflow for measuring ATPase activity via ATP depletion.
Protocol: Luminescence-Based Endpoint Assay
e Prepare Reagents:

o Assay Buffer: Optimized for the ATPase.

o ATP: High-purity ATP.

o ATPase Enzyme.

o Luminescence Detection Reagent: Use a commercial kit like Promega's Kinase-Glo®
Luminescent Kinase Assay, which contains luciferase, luciferin, and buffers to stop the
ATPase reaction and inhibit endogenous ATPases.[14] Prepare according to the
manufacturer's instructions.

e Set up the Reaction:

(¢]

Use an opaque, white 96- or 384-well plate suitable for luminescence.

[¢]

Add 5 pL of ATPase enzyme to wells.

[¢]

Include controls: "No Enzyme" (maximum ATP/minimum activity) and "No ATP"
(background).

[¢]

Initiate the reaction by adding 5 uL of ATP solution.
 Incubation:

o Incubate at the optimal temperature for the desired time (e.g., 30-60 minutes).
» Signal Generation and Measurement:

o Equilibrate the plate to room temperature.

o Add 10 pL of the prepared luminescence detection reagent to all wells. This stops the
reaction and initiates light production.
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o Mix briefly on a plate shaker and incubate for 10 minutes at room temperature to stabilize
the luminescent signal.

o Measure luminescence using a plate-reading luminometer.

o Data Analysis:
o The raw luminescence units (RLU) are inversely proportional to ATPase activity.
o Calculate ATP consumed: ARLU = RLU(No Enzyme) - RLU(Sample).

o The results are often expressed as percent inhibition or percent remaining activity relative
to controls.

Section 4: High-Sensitivity and Specialized Methods

For enzymes with very low activity or for applications requiring the highest precision, more
specialized techniques are employed.

Radioactive [y-*?P]-ATP Assay

Principle: This is the most direct and historically one of the most sensitive methods for
measuring ATPase activity.[17][18] The assay uses ATP that is radioactively labeled at the
terminal (gamma) phosphate with 32P.[19] The ATPase cleaves this labeled phosphate,
releasing radioactive 32Pi. The reaction mixture is then treated to separate the unreacted [y-
32P]-ATP from the liberated 32Pi.[20] A common method involves using activated charcoal,
which binds nucleotides (ATP) but not inorganic phosphate.[20][21] After centrifugation, the
radioactivity in the supernatant (containing 32Pi) is measured using a scintillation counter.

Expert Insight: The unparalleled sensitivity of the radioactive assay makes it the gold standard
for enzymes with very low turnover or when only minute quantities of protein are available.[17]
[18][22] However, the significant drawbacks include the handling and disposal of radioactive
materials, the need for specialized equipment, and its low-throughput nature.[1] This method is
typically reserved for detailed biochemical characterization rather than large-scale screening.

Protocol: Radioactive [y-32P]-ATP Assay
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» Safety First: All work with radioactive materials must be conducted in a designated area
following institutional radiation safety protocols.

e Prepare Reagents:
o Assay Buffer: As required for the enzyme.

o ATP Mix: Prepare a solution of cold (non-radioactive) ATP and spike it with a small amount
of [y-32P]-ATP. The final specific activity (Ci/mol) should be known.

o Stop Solution: 5% (w/v) activated charcoal in an acidic solution (e.g., 0.1 M HCI) to stop
the reaction and bind the ATP.[20]

e Reaction and Termination:
o Set up reactions in microcentrifuge tubes on ice.
o Add buffer, enzyme, and any other components.

o Start the reaction by adding the ATP mix and transferring tubes to the desired
temperature.[22]

o After the incubation period, terminate the reaction by adding the charcoal stop solution.
Vortex vigorously.

e Separation and Counting:

o Incubate the tubes on ice for 10 minutes to ensure complete binding of ATP to the
charcoal.

o Centrifuge at high speed (e.g., >12,000 x g) for 5-10 minutes to pellet the charcoal.

o Carefully transfer a known volume of the supernatant (containing the 32Pi) to a scintillation
vial.

o Add scintillation cocktail and measure the radioactivity (in counts per minute, CPM) using
a scintillation counter.
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e Analysis:
o Create a standard curve to relate CPM to the moles of 32P;.

o Calculate the specific activity of the enzyme, accounting for the specific activity of the ATP
mix.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle: LC-MS provides a powerful, label-free method for directly measuring the
concentrations of ATP, ADP, and even AMP in a reaction mixture.[23] The reaction is quenched
at specific time points, and the sample is injected into a liquid chromatograph to separate the
different nucleotides. The separated molecules then enter a mass spectrometer, which
identifies and quantifies them based on their mass-to-charge ratio.[24]

Expert Insight: LC-MS is highly specific and sensitive, allowing for the simultaneous monitoring
of substrate depletion and product formation.[25] This makes it an excellent tool for detailed
kinetic analysis and for studying complex enzyme systems where multiple products might be
formed. Its main limitations are the lower throughput and the requirement for expensive,
specialized instrumentation and expertise.

Conclusion and Method Selection

The choice of an ATPase assay is a critical decision in experimental design. For high-
throughput screening of inhibitors, luminescence-based ATP depletion or fluorescence-based
ADP detection assays offer the best combination of sensitivity, simplicity, and scalability.[1][15]
For detailed kinetic and mechanistic studies, continuous coupled-enzyme assays provide real-
time data that is invaluable.[11] When sensitivity is the absolute priority for enzymes with low
activity, the radioactive assay remains a powerful, albeit specialized, option.[17] Finally,
colorimetric methods like the Malachite Green assay provide a simple, cost-effective entry point
for general activity measurements.[2] By understanding the principles, advantages, and
limitations of each method, researchers can select the most appropriate tool to advance their
scientific and drug discovery objectives.

References

e Protocols.io. (2022, October 27). ATP/NADH-enzyme coupled ATPase assay. Link

© 2026 BenchChem. All rights reserved. 13/18 Tech Support


https://pubmed.ncbi.nlm.nih.gov/41409160/
https://www.researchgate.net/publication/241696777_A_Label-Free_LCMSMS-Based_Enzymatic_Activity_Assay_for_the_Detection_of_Genuine_Caspase_Inhibitors_and_SAR_Development
https://pubs.acs.org/doi/full/10.1021/acsptsci.5c00446
https://bellbrooklabs.com/atpase-activity-assay-for-drug-discovery/
https://pubmed.ncbi.nlm.nih.gov/27821623/
https://www.protocols.io/view/atp-nadh-enzyme-coupled-atpase-assay-6qpvr4do2gmk/v1
https://pubmed.ncbi.nlm.nih.gov/37251095/
https://bellbrooklabs.com/what-is-an-atpase-a-guide-for-researchers/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.protocols.io%2Fview%2Fatp-nadh-enzyme-coupled-atpase-assay-kqdg3p2wpl25%2Fv1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Veit, S., & Pomorski, T. G. (2023). Measuring in vitro ATPase Activity with High Sensitivity
Using Radiolabeled ATP. Bio-protocol, 13(10), e4676. Link

Springer Nature Experiments. (n.d.). ATPase Activity Measurements Using Radiolabeled
ATP. Link

BellBrook Labs. (n.d.). Accelerating Drug Discovery With ATPase Activity Assays. Link

Camberg, J. L. (2016). Measuring In Vitro ATPase Activity for Enzymatic Characterization.
Journal of Visualized Experiments, (114), 54305. Link

Veit, S., & Pomorski, T. G. (2023). Measuring in vitro ATPase Activity with High Sensitivity
Using Radiolabeled ATP. Bio-protocol, 13(10), e4676. Link

University of California, San Francisco. (n.d.). ATP/NADH Coupled ATPase Assay Protocol
with Synergy Neo Multi-Mode Reader. Link

Murray, J. W. (n.d.). A Sensitive Coupled Enzyme Assay for Measuring Kinase and ATPase
Kinetics Using ADP-Specific Hexokinase. National Institutes of Health. Link

McFarlane, C. R., & Murray, J. W. (2020). A Sensitive Coupled Enzyme Assay for Measuring
Kinase and ATPase Kinetics Using ADP-Specific Hexokinase. Bio-protocol, 10(9), e3599.
Link

Bio-protocol. (n.d.). Enzyme-coupled ATPase assay. Link

LeBel, D., Poairier, G. G., & Beaudoin, A. R. (1978). A convenient method for the ATPase
assay. Analytical Biochemistry, 85(1), 86-89. Link

Biocompare. (n.d.). ATPase Assay Kits. Link
Sigma-Aldrich. (n.d.). ATPase/GTPase Activity Assay Kit. Link
Abcam. (n.d.). ATPase Assay Kit (ab270551). Link

BellBrook Labs. (n.d.). Transcreener ADP2? ATPase Assay. Link

© 2026 BenchChem. All rights reserved. 14 /18 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F37251095%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fexperiments.springernature.com%2Farticles%2F10.1007%2F978-1-4939-7808-3_13
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bellbrooklabs.com%2Faccelerating-drug-discovery-with-atpase-activity-assays%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jove.com%2Ft%2F54305%2Fmeasuring-in-vitro-atpase-activity-for-enzymatic-characterization
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bio-protocol.org%2Fe4676
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.msg.ucsf.edu%2Fsites%2Fmsg.ucsf.edu%2Ffiles%2Finline-files%2FATP_NADH%2520coupled%2520ATPase%2520assay_NEO_0.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC7842521%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F33659565%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbio-protocol.org%2Fexchange%2Fminiprotocol%2F3807
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F22614902_A_convenient_method_for_ATPase_assay
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.biocompare.com%2FEnzyme-Assays%2F11266-ATPase-Assay-Kits%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsigma%2Fmak113
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.abcam.com%2Fatpase-assay-kit-ab270551.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bellbrooklabs.com%2Ftranscreener-adp2-fluorescence-polarization-assay%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Supplementary Material. (n.d.). ATPase activity was determined by measuring
concentrations of released phosphate using a modified malachite green colorimetric assay.
Link

Nishi, H., et al. (2023). Digital Cascade Assays for ADP- or ATP-Producing Enzymes Using a
Femtoliter Reactor Array Device. ACS Sensors. Link

ResearchGate. (2015, December 2). Are there fluorimetric ATPase assays available?. Link

ResearchGate. (2018, August 10). ATPase Activity Measurements Using Radiolabeled ATP.
Link

An, W. F,, & Tolliday, N. (2010). Advances in luminescence-based technologies for drug
discovery. Expert Opinion on Drug Discovery, 5(1), 65-76. Link

Wang, Q., et al. (2019). Fluorescence assay for alkaline phosphatase based on ATP
hydrolysis-triggered dissociation of cerium coordination polymer nanopatrticles. Analyst,
144(19), 5763-5768. Link

BellBrook Labs. (n.d.). What Is an ATPase? A Guide for Researchers. Link

Veloria, M. A., et al. (2016). Optimization of a Luminescence-Based High-Throughput
Screening Assay for Detecting Apyrase Activity. Journal of Biomolecular Screening, 21(10),
1079-1087. Link

ResearchGate. (2013, August 20). Malachite Green ATPase Assay - How to deactivate the
protein and what is the sensitivity of the assay?. Link

Burillo, E., et al. (2020). A reference measurement of circulating ATPase inhibitory factor 1
(IF1) in humans by LC-MS/MS: Comparison with conventional ELISA. Clinica Chimica Acta,
510, 431-438. Link

Burillo, E., et al. (2020). A reference measurement of circulating ATPase inhibitory factor 1
(IF1) in humans by LC-MS/MS: comparison with conventional ELISA. medRxiv. Link

BioAssay Systems. (n.d.). Malachite Green Phosphate Assay Kit. Link

© 2026 BenchChem. All rights reserved. 15/18 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2Fsrep15780%2Ftables%2F1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facssensors.3c00790
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpost%2FAre_there_fluorimetric_ATPase_assays_available
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F326938210_ATPase_Activity_Measurements_Using_Radiolabeled_ATP
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC2823793%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2019%2Fan%2Fc9an01217a
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bellbrooklabs.com%2Fwhat-is-an-atpase-a-guide-for-researchers%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F27821623%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpost%2FMalachite_Green_ATPase_Assay-How_to_deactivate_the_protein_and_what_is_the_sensitivity_of_the_assay
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F32795493%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.medrxiv.org%2Fcontent%2F10.1101%2F2020.05.11.20098056v1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bioassaysys.com%2FMalachite-Green-Phosphate-Assay-Kit.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e ResearchGate. (n.d.). 101 questions with answers in ATPASE | Science topic. Link

o Wikipedia. (n.d.). ATPase assay. Link

e Veit, S., & Pomorski, T. G. (2023). Measuring in vitro ATPase Activity with High Sensitivity
Using Radiolabeled ATP. Bio-protocol, 13(10), e4676. Link

e Rewvity. (n.d.). ATP, [y-32P]- 6000Ci/mmol 10mCi/ml, 250 uCi. Link

e Taylor & Francis Online. (n.d.). Advances in luminescence-based technologies for drug
discovery. Link

o ResearchGate. (2016). Optimization of a Luminescence-Based High-Throughput Screening
Assay for Detecting Apyrase Activity. Link

e Singhal, S., et al. (1997). The use of ATP bioluminescence assays in selecting a drug screen
panel for chemosensitivity testing of uterine cancer cell lines. Anticancer Research, 17(5A),
3449-3453. Link

e ACS Publications. (2025). Reliable Determination of ATP and Its Metabolites by LC-MS
Using Blood Collection Tubes with and without Ectonucleotidase Inhibitors. Link

e Dehghany, J., et al. (2025). Reliable Determination of ATP and Its Metabolites by LC-MS
Using Blood Collection Tubes with and without Ectonucleotidase Inhibitors. ACS
Pharmacology & Translational Science. Link

e ResearchGate. (2017). A Label-Free LC/MS/MS-Based Enzymatic Activity Assay for the
Detection of Genuine Caspase Inhibitors and SAR Development. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. bellbrooklabs.com [bellbrooklabs.com]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Ftopic%2FATPase
https://www.google.com/url?sa=E&q=https%3A%2F%2Fen.wikipedia.org%2Fwiki%2FATPase_assay
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC10213075%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.revvity.com%2Fproduct%2Fatp-gamma-32p-6000ci-mmol-10mci-ml-250-ci-neg002a250uc
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Ffull%2F10.1517%2F17460440903423377
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F309538803_Optimization_of_a_Luminescence-Based_High-Throughput_Screening_Assay_for_Detecting_Apyrase_Activity
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9413204%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facsptsci.5c00446
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F41409160%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F319203610_A_Label-Free_LCMSMS-Based_Enzymatic_Activity_Assay_for_the_Detection_of_Genuine_Caspase_Inhibitors_and_SAR_Development
https://www.benchchem.com/product/b15724341?utm_src=pdf-custom-synthesis#bc-rfq
https://bellbrooklabs.com/atpase-activity-assay-for-drug-discovery/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2. bellbrooklabs.com [bellbrooklabs.com]
3. biocompare.com [biocompare.com]

4. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC
[pmc.ncbi.nlm.nih.gov]

5. ATPase assay - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. sigmaaldrich.com [sigmaaldrich.com]

8. researchgate.net [researchgate.net]

9. ATPase Assay Kit (ab270551) | Abcam [abcam.com]

10. journals.iucr.org [journals.iucr.org]

11. ATP/NADH-enzyme coupled ATPase assay [protocols.io]

12. A Sensitive Coupled Enzyme Assay for Measuring Kinase and ATPase Kinetics Using
ADP-Specific Hexokinase - PMC [pmc.ncbi.nim.nih.gov]

13. bio-protocol.org [bio-protocol.org]

14. Advances in luminescence-based technologies for drug discovery - PMC
[pmc.ncbi.nlm.nih.gov]

15. Optimization of a Luminescence-Based High-Throughput Screening Assay for Detecting
Apyrase Activity - PubMed [pubmed.ncbi.nim.nih.gov]

16. researchgate.net [researchgate.net]

17. Measuring in vitro ATPase Activity with High Sensitivity Using Radiolabeled ATP -
PubMed [pubmed.nchi.nlm.nih.gov]

18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
19. ATP, [y-32P]- 6000Ci/mmol 10mCi/ml, 250 uCi | Rewvity [revvity.com]

20. ATPase Activity Measurements Using Radiolabeled ATP | Springer Nature Experiments
[experiments.springernature.com]

21. researchgate.net [researchgate.net]

22. Measuring in vitro ATPase Activity with High Sensitivity Using Radiolabeled ATP - PMC
[pmc.ncbi.nlm.nih.gov]

23. Reliable Determination of ATP and Its Metabolites by LC-MS Using Blood Collection
Tubes with and without Ectonucleotidase Inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

24. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 17 /18 Tech Support


https://bellbrooklabs.com/what-is-an-atpase-a-guide-for-researchers/
https://www.biocompare.com/26491-ATPase-Assay-Kits/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5091952/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5091952/
https://en.wikipedia.org/wiki/ATPase_assay
https://www.researchgate.net/post/Malachite_Green_ATPase_Assay-How_to_deactivate_the_protein_and_what_is_the_sensitivity_of_the_assay
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/182/626/mak113bul-mk.pdf
https://www.researchgate.net/topic/ATPase
https://www.abcam.com/en-us/products/assay-kits/atpase-assay-kit-ab270551
https://journals.iucr.org/d/issues/2013/12/00/gm5025/gm5025sup1.pdf
https://www.protocols.io/view/atp-nadh-enzyme-coupled-atpase-assay-6qpvr4do2gmk/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842521/
https://bio-protocol.org/exchange/minidetail?id=18140405&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC9892298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9892298/
https://pubmed.ncbi.nlm.nih.gov/27821623/
https://pubmed.ncbi.nlm.nih.gov/27821623/
https://www.researchgate.net/publication/309746015_Optimization_of_a_Luminescence-Based_High-Throughput_Screening_Assay_for_Detecting_Apyrase_Activity
https://pubmed.ncbi.nlm.nih.gov/37251095/
https://pubmed.ncbi.nlm.nih.gov/37251095/
https://pdfs.semanticscholar.org/03fe/987f413f30f58b94e34d03df5a99ab110966.pdf
https://www.revvity.com/hk-en/product/atp-g-32p-blu002z250uc
https://experiments.springernature.com/articles/10.1007/978-1-4939-3179-8_13
https://experiments.springernature.com/articles/10.1007/978-1-4939-3179-8_13
https://www.researchgate.net/publication/300120844_ATPase_Activity_Measurements_Using_Radiolabeled_ATP
https://pmc.ncbi.nlm.nih.gov/articles/PMC10213075/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10213075/
https://pubmed.ncbi.nlm.nih.gov/41409160/
https://pubmed.ncbi.nlm.nih.gov/41409160/
https://www.researchgate.net/publication/241696777_A_Label-Free_LCMSMS-Based_Enzymatic_Activity_Assay_for_the_Detection_of_Genuine_Caspase_Inhibitors_and_SAR_Development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15724341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 25. pubs.acs.org [pubs.acs.org]

o To cite this document: BenchChem. [Application Notes and Protocols for Measuring ATPase
Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15724341/docs#application-notes-and-protocols-for-
measuring-atpase-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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